Cas no 802839-81-2 (Benzenemethanol,4-methyl-a-[1-(methylamino)cyclopentyl]-)

• Product name: Benzenemethanol,4-methyl-a-[1-(methylamino)cyclopentyl]-
• CAS No: 802839-81-2
• MF: C₁₄H₂₁NO
• Molecular Weight: 219.32300
• CID: 713900
• PubChem ID: 45097607

Benzenemethanol,4-methyl-a-[1-(methylamino)cyclopentyl]- Properties

Names and Identifiers

• Benzenemethanol,4-methyl-a-[1-(methylamino)cyclopentyl]-
• BENZYL ALCOHOL, P-METHYL-ALPHA-[1-(METHYLAMINO)CYCLOPENTYL]- (8CI)
• Benzyl alcohol, p-methyl-α-[1-(methylamino)cyclopentyl]- (8CI)
• 802839-81-2
• [1-(Methylamino)cyclopentyl](4-methylphenyl)methanol
• Benzyl alcohol,p-methyl-alpha-[1-(methylamino)cyclopentyl]-(8ci)

• Inchi： InChI=1S/C14H21NO/c1-11-5-7-12(8-6-11)13(16)14(15-2)9-3-4-10-14/h5-8,13,15-16H,3-4,9-10H2,1-2H3
• InChIKey： LNKVBEZIACBOQE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(C2(CCCC2)NC)O

Computed Properties

• 精确分子量: 219.16200
• 同位素质量: 219.162
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 2
• 重原子数量: 16
• 可旋转化学键数量: 3
• 复杂度: 215
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.1
• 拓扑分子极性表面积: 32.3A^2

Experimental Properties

• PSA: 32.26000
• LogP: 2.95150